Cas no 1866419-42-2 (1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine)

1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine is a brominated pyrimidine derivative featuring a cyclohexylamine scaffold, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 5-bromo substituent on the pyrimidine ring offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The 3-methylcyclohexyl moiety contributes to steric and electronic modulation, potentially improving selectivity in target binding. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules, where its structural framework can be tailored for optimized pharmacokinetic properties. High purity and well-defined reactivity make it a reliable building block for medicinal chemistry applications.

1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine structure

1866419-42-2 structure

Product Name:1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine

CAS No:1866419-42-2

MF:C₁₁H₁₆BrN₃

MW:270.168841362

CID:5906928

PubChem ID:165451969

Update Time:2025-05-21

1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-739731
- 1866419-42-2
- 1-(5-bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine
- 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine
- Inchi： 1S/C11H16BrN3/c1-8-3-2-4-11(13,5-8)10-14-6-9(12)7-15-10/h6-8H,2-5,13H2,1H3
- InChI Key： PRWHOTPLNGDOGO-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C2(CCCC(C)C2)N)=NC=1

Computed Properties

Exact Mass: 269.05276g/mol
Monoisotopic Mass: 269.05276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 51.8Å²

1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-739731-1.0g	1-(5-bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine	1866419-42-2		1g	$0.0	2023-06-07

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Additional information on 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine

Comprehensive Overview of 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine (CAS No. 1866419-42-2)

The compound 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine (CAS No. 1866419-42-2) is a specialized brominated pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromopyrimidine moiety and the 3-methylcyclohexylamine group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators.

In recent years, the demand for heterocyclic compounds like 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine has surged, driven by advancements in precision medicine and small-molecule therapeutics. Its bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex drug scaffolds. This aligns with the growing trend of fragment-based drug design (FBDD), where modular building blocks are essential for optimizing lead compounds.

From a synthetic chemistry perspective, CAS No. 1866419-42-2 exemplifies the convergence of medicinal chemistry and process optimization. Its cyclohexylamine core contributes to improved lipophilicity and metabolic stability, addressing common challenges in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These properties are frequently searched by chemists exploring bioisosteric replacements or scaffold hopping strategies to enhance drug-like characteristics.

The compound’s applications extend to agrochemical innovation, where pyrimidine-based structures are leveraged for developing novel pesticides and herbicides. With increasing global focus on sustainable agriculture, researchers are investigating its potential as a mode-of-action modifier for crop protection. This resonates with industry searches for eco-friendly chemical solutions and low-residue formulations.

Analytical characterization of 1-(5-Bromopyrimidin-2-yl)-3-methylcyclohexan-1-amine typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These techniques are critical for compliance with ICH guidelines and GMP standards, topics highly relevant to quality control laboratories. Additionally, computational studies using molecular docking or QSAR models are employed to predict its interactions with biological targets, a method gaining traction in AI-driven drug development.

In summary, CAS No. 1866419-42-2 represents a versatile tool for modern chemical research, bridging gaps between academic exploration and industrial application. Its alignment with trends like green chemistry, high-throughput screening, and targeted therapy underscores its enduring relevance. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound is poised to remain a focal point in innovative research pipelines.